Cas no 2679859-73-3 ((2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2679859-73-3
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 5631064
• PubChem ID: 165907278
• Update Time: 2025-10-30

(2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-chlorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2679859-73-3
• EN300-28283244
• (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C12H12ClNO4/c1-2-7-18-12(17)14-10(11(15)16)8-3-5-9(13)6-4-8/h2-6,10H,1,7H2,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： HEJMLSZLEHMUAZ-JTQLQIEISA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 269.0454856g/mol
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Analysis of (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2679859-73-3)

The compound (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2679859-73-3) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a 4-chlorophenyl group and a prop-2-en-1-yloxy carbonylamino moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in the development of novel enzyme inhibitors and biologically active molecules.

In recent years, the demand for chiral building blocks like (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound’s ability to introduce stereochemical complexity into target molecules aligns with the growing focus on precision medicine and personalized therapeutics. Its CAS No. 2679859-73-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key applications of (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid lies in its use as a precursor for peptide mimetics and small-molecule drugs. The 4-chlorophenyl group enhances lipophilicity, which is crucial for improving membrane permeability in drug candidates. Meanwhile, the prop-2-en-1-yloxy carbonylamino functionality offers versatility for further chemical modifications, such as click chemistry or polymer conjugation.

The synthesis of CAS No. 2679859-73-3 often involves stereoselective methods, including enzymatic resolution or chiral auxiliary techniques. These approaches are critical for ensuring high enantiomeric purity, a requirement for pharmaceutical applications. Recent publications highlight its utility in constructing heterocyclic scaffolds, which are prevalent in kinase inhibitors and GPCR-targeted therapies.

From an environmental perspective, the compound’s biodegradability and low toxicity profile make it a sustainable choice for green chemistry initiatives. This aligns with the global push toward eco-friendly synthesis and reduced carbon footprint in chemical manufacturing. Researchers are also exploring its potential in catalysis and material science, further expanding its industrial relevance.

In summary, (2S)-2-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2679859-73-3) represents a versatile and high-value chemical entity. Its applications span drug development, agrochemicals, and advanced materials, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in future innovations.